(1S)-1-amino-1-phenylpropan-2-ol

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: (1S)-1-amino-1-phenylpropan-2-ol
• InChI: InChI=1S/C9H13NO/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3/t7?,9-/m1/s1
• InChI Key: AAEOXZIUGCXWTF-NHSZFOGYSA-N
• Isomeric SMILES: CC([C@H](C1=CC=CC=C1)N)O
• Canonical SMILES: CC(C(C1=CC=CC=C1)N)O

Description

(1S)-1-amino-1-phenylpropan-2-ol is a chiral β-amino alcohol that serves as a critical synthetic intermediate and precursor in medicinal chemistry and organic synthesis. This compound features a phenylethanolamine scaffold, a common structural motif found in numerous biologically active molecules, particularly adrenergic receptor agonists and antagonists . Its primary research value lies in its use as a versatile building block for the asymmetric synthesis of more complex pharmaceutical compounds. The stereochemistry of the (1S) enantiomer is crucial for conferring specific biological activity and selectivity in the resulting molecules, as it can be used to synthesize single-enantiomer drugs, thereby avoiding the development and testing of racemic mixtures. Researchers utilize this chiral synthon to develop potential beta-blockers and other cardiovascular agents, as the structure is analogous to that of prototypical beta-adrenergic antagonists. The compound's mechanism of action, when incorporated into final active pharmaceutical ingredients (APIs), typically involves interaction with G-protein coupled receptors (GPCRs), such as adrenoceptors. For Research Use Only. Not for human or veterinary or diagnostic use.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 1λ⁶,2,6-Thiadiazine-1,1(2H)-dione and related thiadiazine derivatives:

Compound Name	Key Functional Groups	Applications/Properties	References
1λ⁶,2,6-Thiadiazine-1,1(2H)-dione	Sulfone (S⁶+), two ketones (dione)	Polymerization accelerator
2H-1,2,6-Thiadiazine-3,4,5-triamine-1,1-dioxide	Sulfone, three amine groups	Unspecified (potential ligand)
1,2,6-Thiadiazine-3,5-dione-1,1-dioxides	Sulfone, two ketones, variable R substituents	Dental compositions, polymerization accelerators

Key Observations:

Functional Group Influence :

• The triamine derivative () contains three amine groups, which may enhance its ability to act as a ligand in coordination chemistry. In contrast, the dione-sulfone derivatives ( and the target compound) exhibit electron-withdrawing effects, making them suitable for applications requiring stabilization of reactive intermediates (e.g., peroxidic polymerization) .
• Substituent Variability : In 1,2,6-Thiadiazine-3,5-dione-1,1-dioxides (), alkyl, alkenyl, or aryl substituents (R groups) modulate solubility and reactivity. For instance, aryl groups may enhance thermal stability, while alkyl groups improve solubility in organic matrices, critical for dental applications .

Physicochemical Properties

While quantitative data (e.g., melting points, solubility) are absent in the provided evidence, inferences can be made:

• Electron-Withdrawing Effects : Sulfone and dione groups increase polarity, likely enhancing solubility in polar solvents but reducing volatility.
• Stability : Hypervalent sulfur and conjugated ketones contribute to thermal and oxidative stability, advantageous in high-energy polymerization systems .